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Compound of Interest

(S)-2-Amino-3,3-diphenylpropan-
1-ol

Cat. No.: B576095

Compound Name:

Technical Guide: (S)-2-Amino-3,3-
diphenylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-2-Amino-3,3-diphenylpropan-1-ol is a chiral amino alcohol. Its structure, featuring a
stereocenter and two phenyl groups, makes it a valuable building block in asymmetric
synthesis and a potential scaffold in medicinal chemistry. This document provides a
comprehensive overview of its physical and chemical properties, along with relevant
experimental protocols.

Chemical and Physical Properties

The fundamental properties of (S)-2-Amino-3,3-diphenylpropan-1-ol are summarized below.

Table 1: General Information
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Identifier Value

IUPAC Name (2S)-2-amino-3,3-diphenylpropan-1-ol[1]
CAS Number 162118-01-6[1]

Molecular Formula Ci1sH17NO[1]

Molecular Weight 227.31 g/mol [1]

OC--INVALID-LINK--
C(C1=CC=CC=C1)C2=CC=CC=C2[1]

SMILES

Table 2: Physical Properties

Property Value

Purity >95%[1]
Appearance Data not available
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
Optical Rotation Data not available

Note: Specific quantitative data for melting point, boiling point, solubility, and optical rotation for
(S)-2-Amino-3,3-diphenylpropan-1-ol are not readily available in the public domain. These
properties would need to be determined experimentally.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of (S)-2-Amino-3,3-
diphenylpropan-1-ol are not extensively published. However, general methodologies for the
synthesis of similar amino alcohols and their analysis are well-established.

Synthesis
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A plausible synthetic route to (S)-2-Amino-3,3-diphenylpropan-1-ol could involve the
reduction of the corresponding amino acid, (S)-2-amino-3,3-diphenylpropanoic acid, or its ester
derivative. This is a common method for the preparation of amino alcohols.

General Protocol for the Reduction of an Amino Acid:

« Esterification (Optional but Recommended): The carboxylic acid of the parent amino acid is
often protected as an ester (e.g., methyl or ethyl ester) to prevent side reactions with the
reducing agent. This can be achieved by reacting the amino acid with the corresponding
alcohol under acidic conditions (e.g., using thionyl chloride or a strong acid catalyst).

e Reduction: The amino ester is dissolved in a suitable anhydrous solvent, such as
tetrahydrofuran (THF) or diethyl ether. A reducing agent, typically lithium aluminum hydride
(LiAIH4) or another suitable hydride, is added portion-wise at a reduced temperature (e.g., 0
°C) under an inert atmosphere (e.g., nitrogen or argon).

o Work-up: After the reaction is complete, it is carefully quenched by the sequential addition of
water and an aqueous base (e.g., NaOH solution) to precipitate the aluminum salts.

» Extraction and Purification: The product is extracted from the reaction mixture with an
organic solvent. The combined organic layers are then dried over an anhydrous salt (e.g.,
NazS0a4 or MgSOQa), filtered, and the solvent is removed under reduced pressure. The crude
product can be further purified by techniques such as column chromatography or
recrystallization.

General Synthesis Workflow

Starting Material
((S)-2-amino- 3,3-
diphenylpropanoic acid)

Final Product
((S)-2-Amino-3,3-
diphenylpropan-1-ol)

Amino Ester Intermediate

Reduction Step3 Purification
(e.9., LiAlHa in THF) (€.g., Column Chromatography)

Esterification
(e.g.. SOC, ROH)

Click to download full resolution via product page

Caption: General workflow for the synthesis of (S)-2-Amino-3,3-diphenylpropan-1-ol.

Analytical Methods
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The purity and identity of (S)-2-Amino-3,3-diphenylpropan-1-ol can be determined using a
combination of chromatographic and spectroscopic techniques.

3.2.1. High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of non-volatile organic compounds. For
chiral compounds like (S)-2-Amino-3,3-diphenylpropan-1-ol, chiral HPLC can be used to
determine the enantiomeric excess (ee).

General HPLC Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: A reversed-phase C18 column for purity analysis or a chiral column (e.g., based on
cellulose or amylose derivatives) for enantiomeric excess determination.

o Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile or methanol), run in either isocratic or gradient mode.

o Detection: UV detection at a wavelength where the phenyl groups absorb (e.g., around 254
nm).

o Sample Preparation: The sample is dissolved in a suitable solvent, typically the mobile
phase, and filtered before injection.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for structural elucidation.

e 1H NMR: Provides information about the number and types of protons in the molecule and
their connectivity.

e 13C NMR: Provides information about the carbon skeleton of the molecule.
3.2.3. Mass Spectrometry (MS)

MS is used to determine the molecular weight of the compound and can provide information
about its structure through fragmentation patterns.
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Analytical Workflow
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Caption: Workflow for the analytical characterization of the compound.

Signaling Pathways and Applications

There is currently no specific information available in the public domain linking (S)-2-Amino-

3,3-diphenylpropan-1-ol to particular signaling pathways. However, chiral amino alcohols are

an important class of compounds in drug discovery and development. They are often used as

intermediates in the synthesis of more complex molecules with biological activity. The structural

motifs present in this compound could potentially interact with various biological targets, but

this would require experimental investigation.

Conclusion
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(S)-2-Amino-3,3-diphenylpropan-1-ol is a chiral building block with potential applications in
organic synthesis and medicinal chemistry. While detailed experimental data for this specific
compound is limited, its properties and behavior can be inferred from general principles of
organic chemistry and the known characteristics of similar amino alcohols. Further
experimental work is necessary to fully characterize this compound and explore its potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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